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Compound of Interest

Compound Name:
2',7-Dihydroxy-5,8-

dimethoxyflavanone

Cat. No.: B14756639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flavanones are a class of flavonoids that exhibit a wide range of biological activities, making

them attractive scaffolds for drug discovery and development. This document provides a

detailed protocol for the synthesis of 2',7-Dihydroxy-5,8-dimethoxyflavanone, a poly-

substituted flavanone with potential pharmacological applications. The synthesis is based on

the well-established Claisen-Schmidt condensation to form a chalcone intermediate, followed

by an intramolecular cyclization to yield the target flavanone.

Chemical Structures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b14756639?utm_src=pdf-interest
https://www.benchchem.com/product/b14756639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14756639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Structure

Starting Material 1: 2',4'-Dihydroxy-3',6'-

dimethoxyacetophenone

2',4'-Dihydroxy-3',6'-dimethoxyacetophenone

(Structure to be visualized based on name)

Starting Material 2: 2-Hydroxybenzaldehyde
2-Hydroxybenzaldehyde (Structure to be

visualized based on name)

Intermediate: 2,2',4'-Trihydroxy-3',6'-

dimethoxychalcone

2,2',4'-Trihydroxy-3',6'-dimethoxychalcone

(Structure to be visualized based on name)

Final Product: 2',7-Dihydroxy-5,8-

dimethoxyflavanone

2',7-Dihydroxy-5,8-dimethoxyflavanone

(Structure to be visualized based on name)

Synthesis Overview
The synthesis of 2',7-Dihydroxy-5,8-dimethoxyflavanone is achieved in two main steps:

Step 1: Chalcone Formation (Claisen-Schmidt Condensation). An appropriately substituted

acetophenone (2',4'-Dihydroxy-3',6'-dimethoxyacetophenone) is reacted with an aromatic

aldehyde (2-Hydroxybenzaldehyde) in the presence of a base to form the corresponding

chalcone intermediate (2,2',4'-Trihydroxy-3',6'-dimethoxychalcone).

Step 2: Flavanone Formation (Intramolecular Cyclization). The chalcone intermediate

undergoes an intramolecular Michael addition to form the flavanone ring system. This can be

catalyzed by acid or base.
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Starting Materials:
2',4'-Dihydroxy-3',6'-dimethoxyacetophenone

+ 2-Hydroxybenzaldehyde

Claisen-Schmidt
Condensation

(Base Catalyst, e.g., KOH)

Reaction
Intermediate:

2,2',4'-Trihydroxy-3',6'-
dimethoxychalcone

Formation
Intramolecular

Cyclization
(Acid/Base Catalyst)

Isomerization
Final Product:

2',7-Dihydroxy-5,8-
dimethoxyflavanone

Formation
Purification

(e.g., Recrystallization,
Column Chromatography)

Post-synthesis

2',7-Dihydroxy-5,8-dimethoxyflavanone

Potential Biological Activities
(Based on related structures)

Anticancer Anti-inflammatory Antioxidant Neuroprotective

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2',7-
Dihydroxy-5,8-dimethoxyflavanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14756639#synthesis-of-2-7-dihydroxy-5-8-
dimethoxyflavanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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